Cas no 1334679-27-4 (1-{[2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}-1H-imidazole)

• Product Name: 1-{[2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}-1H-imidazole
• CAS No: 1334679-27-4
• MF: C₁₆H₂₁BN₂O₂
• MW: 284.161144018173
• MDL: MFCD14560559
• CID: 5149280
• Update Time: 2026-03-03

1-{[2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-{[2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}-1H-imidazole
• 1-(2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)-1H-imidazole
• 1-[[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]imidazole
• 1-{[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}-1H-imidazole
• starbld0013945
• 1-[2-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzyl]-1H-imidazole

• MDL： MFCD14560559
• Inchi： 1S/C16H21BN2O2/c1-15(2)16(3,4)21-17(20-15)14-8-6-5-7-13(14)11-19-10-9-18-12-19/h5-10,12H,11H2,1-4H3
• InChI Key： IMZLSJUUDSKWEZ-UHFFFAOYSA-N
• SMILES： O1B(C2=CC=CC=C2CN2C=NC=C2)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 359
• Topological Polar Surface Area: 36.3

Additional information on 1-{[2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}-1H-imidazole

Introduction to 1-{[2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}-1H-imidazole (CAS No: 1334679-27-4)

1-{[2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}-1H-imidazole is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1334679-27-4, is characterized by its intricate molecular structure, which includes a tetramethylborate group and a phenyl ring substituent. The presence of these functional groups makes it a versatile intermediate in the synthesis of various pharmacologically active molecules.

The compound’s structure is built around a central imidazole ring, which is a common motif in many bioactive molecules. Imidazole derivatives are known for their broad spectrum of biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. The incorporation of the tetramethyl-1,3,2-dioxaborolan-2-yl group into the phenyl ring enhances its reactivity, making it particularly useful in cross-coupling reactions such as Suzuki-Miyaura coupling. These reactions are pivotal in the construction of complex molecular architectures, which are often required in drug development.

In recent years, there has been a surge in research focused on developing novel boron-containing compounds for therapeutic applications. Boronate esters and boronic acids have shown promise in various therapeutic areas, including oncology and neurology. The compound 1-{[2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}-1H-imidazole represents a significant advancement in this domain due to its ability to participate in efficient and selective cross-coupling reactions.

The utility of this compound extends beyond its role as a synthetic intermediate. It has been explored in the development of new drug candidates that target specific enzymatic pathways implicated in diseases such as cancer and inflammation. For instance, researchers have leveraged its structural features to design molecules that inhibit key enzymes involved in tumor growth and progression. The imidazole ring serves as a scaffold for further functionalization, allowing chemists to tailor the properties of the resulting compounds to meet specific biological targets.

One of the most compelling aspects of 1-{[2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}-1H-imidazole is its compatibility with modern synthetic methodologies. The presence of the borate group facilitates its use in palladium-catalyzed cross-coupling reactions, which are cornerstone techniques in medicinal chemistry. These reactions enable the efficient construction of carbon-carbon bonds, a critical step in the synthesis of many drug molecules. The ability to perform these transformations under mild conditions with high yields makes this compound an invaluable tool for synthetic chemists.

The pharmaceutical industry has increasingly recognized the importance of boron-containing compounds due to their unique chemical properties and biological activities. Boronate esters, for example, have been successfully employed in targeted radionuclide therapy, where they serve as carriers for boron atoms that can selectively accumulate in tumor tissues. This selectivity allows for precise delivery of therapeutic agents while minimizing side effects on healthy cells.

In academic research circles, 1-{[2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}-1H-imidazole has been utilized to explore new synthetic strategies and develop novel molecular probes. Its structural features make it an excellent candidate for studying the mechanisms of various biological processes. By modifying different parts of its molecule, researchers can gain insights into how small changes in chemical structure can influence biological activity.

The compound’s potential applications are not limited to drug development alone. It has also shown promise in materials science and nanotechnology. For instance, its ability to undergo controlled polymerization has been exploited to create novel materials with unique properties. These materials could find applications in electronics, coatings, and other advanced industrial processes.

The synthesis of 1-{[2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}-1H-imidazole is another area where it stands out. The process involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound on both laboratory and industrial scales.

In conclusion，1-{[2-(tetramethyl-1，3，2-dioxaborolan-2-yiI)phenyl]methyl}-1H-imidazole (CAS No: 1334679—27—4) is a multifaceted compound with significant potential across multiple scientific disciplines。 Its unique structural features，combined with its reactivity，make it an indispensable tool for chemists working on pharmaceuticals，materials science，and beyond。 As research continues to uncover new applications for this compound，its importance is only expected to grow。